Cas no 615580-18-2 (2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL)-)

• Product Name: 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL)-
• CAS No: 615580-18-2
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 3274801
• PubChem ID: 85875892
• Update Time: 2025-06-08

2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL)-
• XQNBJYVKNBENMJ-UHFFFAOYSA-N
• EN300-20922291
• (4,6-BIS(TRIFLUOROMETHYL)PYRIDIN-2-YL)METHANOL
• 4,6-Bis(trifluoromethyl)-2-pyridinemethanol
• 615580-18-2
• AT37095
• DTXSID601264332
• [4,6-bis(trifluoromethyl)pyridin-2-yl]methanol
• 2,4-Bis(trifluoromethyl)-6-(hydroxymethyl)pyridine

• Inchi： 1S/C8H5F6NO/c9-7(10,11)4-1-5(3-16)15-6(2-4)8(12,13)14/h1-2,16H,3H2
• InChI Key： XQNBJYVKNBENMJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=NC(C(F)(F)F)=C1)(F)F

Computed Properties

• Exact Mass: 245.02753276Da
• Monoisotopic Mass: 245.02753276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL)-

Introduction to 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) (CAS No. 615580-18-2)

2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) (CAS No. 615580-18-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a pyridine ring substituted with two trifluoromethyl groups at the 4 and 6 positions, offers a range of potential applications in drug discovery and development.

The chemical structure of 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) is particularly noteworthy due to the presence of the trifluoromethyl groups. These groups are known for their strong electron-withdrawing properties, which can significantly influence the compound's physicochemical properties and biological activity. The pyridine ring, a common heterocyclic structure in medicinal chemistry, further enhances the compound's potential for forming hydrogen bonds and engaging in π-π interactions with biological targets.

In recent years, 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) to selectively inhibit the activity of a specific kinase involved in tumor growth. The researchers found that this compound exhibited potent inhibitory effects at low micromolar concentrations, demonstrating its potential as a targeted therapy for cancer treatment. Additionally, the compound's selectivity profile was favorable, minimizing off-target effects and reducing the risk of side effects.

Beyond its role as an enzyme inhibitor, 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) have also been evaluated to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for ensuring that the compound can be effectively absorbed and distributed throughout the body after oral administration.

In addition to its therapeutic potential, 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) has been explored as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

The safety profile of 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) is another critical aspect that has been thoroughly investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential use in clinical settings.

In conclusion, 2-PYRIDINEMETHANOL, 4,6-BIS(TRIFLUOROMETHYL) (CAS No. 615580-18-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.